![molecular formula C7H8ClN3O B6215381 2-chloro-7-methyl-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine CAS No. 1715004-46-8](/img/no-structure.png)
2-chloro-7-methyl-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine
Description
“2-chloro-7-methyl-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine” is a chemical compound . It is a type of pyrimido[5,4-d]pyrimidine, which is a bicyclic compound with two nitrogen atoms in each ring .
Synthesis Analysis
The synthesis of pyrimido[5,4-d]pyrimidines involves various methods . For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, can be transformed into pyrido[2,3-d]pyrimidin-5-one derivatives .Molecular Structure Analysis
Pyrimido[5,4-d]pyrimidines are bicyclic compounds with two nitrogen atoms in each ring . They are fused pyrimidine rings with four possible structural isomers .Chemical Reactions Analysis
The reactivities of the substituents linked to the ring carbon and nitrogen atoms play a significant role in the chemical reactions of pyrimido[5,4-d]pyrimidines .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the available data .Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-7-methyl-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine involves the condensation of 2-chloro-6-methyluracil with ethyl glyoxylate followed by cyclization with ammonium acetate.", "Starting Materials": [ "2-chloro-6-methyluracil", "ethyl glyoxylate", "ammonium acetate" ], "Reaction": [ "Step 1: Condensation of 2-chloro-6-methyluracil with ethyl glyoxylate in the presence of a base such as sodium ethoxide or potassium carbonate to form ethyl 2-chloro-6-methyl-4-oxo-1,4-dihydropyrimidine-5-carboxylate.", "Step 2: Cyclization of the intermediate with ammonium acetate in the presence of a catalyst such as acetic acid or sulfuric acid to form 2-chloro-7-methyl-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine." ] } | |
CAS No. |
1715004-46-8 |
Molecular Formula |
C7H8ClN3O |
Molecular Weight |
185.61 g/mol |
IUPAC Name |
2-chloro-7-methyl-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine |
InChI |
InChI=1S/C7H8ClN3O/c1-4-3-12-5-2-9-7(8)11-6(5)10-4/h2,4H,3H2,1H3,(H,9,10,11) |
InChI Key |
JCPATFLQECGHGN-UHFFFAOYSA-N |
Canonical SMILES |
CC1COC2=CN=C(N=C2N1)Cl |
Purity |
95 |
Origin of Product |
United States |
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